Cas no 2227944-96-7 ((3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid)

• Product Name: (3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid
• CAS No: 2227944-96-7
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 5760833
• PubChem ID: 165832168
• Update Time: 2025-06-14

(3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1880156
• (3R)-3-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}-3-hydroxypropanoic acid
• 2227944-96-7
• (3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid

• Inchi： 1S/C12H21NO6/c1-12(2,3)19-11(17)13-4-5-18-9(7-13)8(14)6-10(15)16/h8-9,14H,4-7H2,1-3H3,(H,15,16)/t8-,9?/m1/s1
• InChI Key： PKCZFJKHOWKXOC-VEDVMXKPSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 275.13688739g/mol
• Monoisotopic Mass: 275.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96.3Ų

Additional information on (3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid

Comprehensive Overview of (3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid (CAS No. 2227944-96-7)

(3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid (CAS No. 2227944-96-7) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's morpholine and tert-butoxycarbonyl (Boc) groups make it a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and development. Researchers are increasingly interested in its role as a building block for peptide mimetics and enzyme inhibitors, aligning with current trends in targeted therapy and precision medicine.

The hydroxypropanoic acid moiety in this compound provides a reactive site for further chemical modifications, enabling the creation of derivatives with enhanced bioactivity. This characteristic is particularly relevant in the context of proteolysis-targeting chimeras (PROTACs) and small-molecule degraders, which are hot topics in oncology and neurodegenerative disease research. The compound's chiral center at the 3R position also makes it valuable for asymmetric synthesis, a critical technique in the production of enantiomerically pure pharmaceuticals.

In recent years, the demand for high-purity chiral intermediates like (3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid has surged, driven by advancements in biocatalysis and green chemistry. The compound's compatibility with sustainable synthesis methods aligns with the pharmaceutical industry's push toward reducing environmental impact. Additionally, its potential utility in covalent inhibitor design has been explored, addressing the growing need for drugs with prolonged target engagement and improved efficacy.

From a technical perspective, the Boc-protected morpholine segment of this compound offers stability under various reaction conditions, making it suitable for multi-step synthetic routes. This feature is particularly advantageous in the development of macrocyclic compounds and peptidomimetics, which are increasingly being investigated for their ability to modulate protein-protein interactions. The compound's carboxylic acid functionality further allows for conjugation with amines and alcohols, expanding its applicability in drug-linker systems for antibody-drug conjugates (ADCs).

Given the rising interest in personalized medicine and structure-activity relationship (SAR) studies, (3R)-3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-hydroxypropanoic acid serves as a critical tool for medicinal chemists. Its structural complexity and functional group diversity enable the exploration of novel pharmacophores, addressing challenges in drug resistance and selectivity. As the scientific community continues to prioritize fragment-based drug discovery, this compound's role as a scaffold is expected to grow, further solidifying its importance in modern drug development pipelines.